5-chloro-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-2-methoxybenzamide
• InChI: InChI=1S/C17H14ClN3O3/c1-23-14-5-4-11(18)9-12(14)17(22)21-10-13-16(20-7-6-19-13)15-3-2-8-24-15/h2-9H,10H2,1H3,(H,21,22)
• InChI Key: NSUVBFOQMUXOIF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NCC2=NC=CN=C2C3=CC=CO3
• Molecular Formula: C17H14ClN3O3
• Molecular Weight: 343.8 g/mol

Description

5-chloro-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2-methoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "compound X" in scientific literature.

Scientific Research Applications

Synthesis of Bioactive Compounds

Research has demonstrated the utility of structurally related compounds in synthesizing potentially bioactive molecules. For example, the synthesis of various derivatives from visnaginone, a compound sharing a similar structural motif, led to the formation of chalcones, pyrazoline derivatives, and other heterocycles with potential bioactivity (O. M. Abdel Hafez, K. Ahmed, E. Haggag, 2001). These synthetic pathways illustrate the versatility of furan and pyrazine-containing compounds in medicinal chemistry and natural product synthesis.

Heterocyclic Chemistry and Novel Synthetic Methods

The compound's structural framework is instrumental in the development of novel synthetic methods for heterocyclic compounds. For instance, the diversity-oriented synthesis approach has been applied to create a library of substituted furo[2,3-b]pyrazines, demonstrating the compound's role in facilitating the generation of structurally diverse molecules with potential utility in various chemical and pharmaceutical applications (Vaibhav P Mehta, S. Modha, D. Ermolat’ev, K. V. Hecke, L. Meervelt, E. V. D. Eycken, 2009).

Pharmacological Activities

Structural analogs of "5-chloro-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2-methoxybenzamide" have been explored for their pharmacological activities. For example, a series of substituted pyrazole derivatives, synthesized from related starting materials, showed promising anti-inflammatory activities with reduced toxicity, highlighting the potential therapeutic applications of such compounds (Mohamed M. Abdulla, A. Amr, M. Al-Omar, Azza A. Hussain, A. Shalaby, 2014).